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Abstract: This document provides a detailed protocol for the separation and purification of

radium chloride from barium chloride using fractional crystallization. The methodology is

based on the classic techniques developed by Marie Curie and subsequent refinements. The

protocol leverages the differential solubility of radium and barium chlorides in aqueous and

acidified solutions to achieve enrichment and isolation of radium.

Principle and Introduction
Radium is a rare radioactive element found in uranium ores like pitchblende.[1] Historically, its

isolation was a monumental task due to its chemical similarity to barium, with which it is co-

precipitated during initial extraction stages.[2][3] The primary method for separating these two

elements is fractional crystallization, a technique pioneered by Marie and Pierre Curie.[4]

The principle of this protocol relies on the lower solubility of radium chloride (RaCl₂)

compared to barium chloride (BaCl₂) in aqueous solutions.[5] When a solution containing both

salts is concentrated and cooled, the crystals that form are enriched in the less soluble

component, radium chloride. The remaining solution, or "mother liquor," is consequently

enriched in the more soluble barium chloride.[6] By systematically repeating this process

through many "fractions," one can progressively concentrate the radium to a high degree of

purity.[7] The efficiency of this separation can be enhanced by the addition of hydrochloric acid,

which further reduces the solubility of both chlorides.[8]
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This application note details the step-by-step procedure for this separation, provides relevant

quantitative data for reference, and includes a workflow diagram for clarity.

Data Presentation
Quantitative understanding of solubility and enrichment is crucial for planning and executing

the fractional crystallization process.

Table 1: Solubility of Alkaline Earth Chlorides in Water This table summarizes the solubility of

radium chloride and barium chloride in water at standard temperature, highlighting the

fundamental difference upon which this protocol is based.

Compound Formula Solubility at 25 °C (g/L)

Radium Chloride RaCl₂ 245[5]

Barium Chloride BaCl₂ 307[5]

Table 2: Typical Enrichment Factors per Crystallization Step The enrichment factor represents

the ratio of the radium concentration in the separated crystals to its concentration in the original

dissolved salt. This factor is critical for estimating the number of fractionation stages required.

Crystallization System Typical Enrichment Factor Notes

Radium-Barium Chloride (in

HCl solution)
1.5 - 1.6[6]

The use of hydrochloric acid

improves the separation

efficiency.[6][8]

Radium-Barium Bromide (in

acid solution)
2.0 - 2.2[6]

Bromide salts offer a higher

enrichment factor and were

often used in the final stages

of purification.[2][9]

Materials and Apparatus
3.1 Materials:

Crude Radium-Barium Chloride (Ra,Ba)Cl₂ salt mixture
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Deionized or Distilled Water

Hydrochloric Acid (HCl), concentrated and various dilutions

Ethanol (optional, for final purification)[8][10]

Silver Nitrate (AgNO₃) solution (for testing purity)[10]

3.2 Apparatus:

Porcelain or silica crystallizing dishes[6]

Glass beakers and flasks

Heating plates or steam baths

Pipettes and siphons for transferring mother liquor

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Desiccator for cooling and storage of samples[10]

Analytical balance (radiation-shielded)

Spectroscope or modern radiometric equipment (e.g., gamma spectrometer) for monitoring

radium concentration

3.3 Safety Precautions:

Radiological Hazard: Radium is highly radioactive. All procedures must be conducted in a

designated radiological laboratory equipped with appropriate shielding (e.g., lead bricks),

remote handling tools, and ventilation to manage radon gas, a decay product.[2]

Personal Protective Equipment (PPE): A lab coat, safety glasses, and gloves are mandatory.

Dosimeters must be worn to monitor radiation exposure.
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Waste Disposal: All waste materials, including mother liquors, filter paper, and contaminated

glassware, must be disposed of according to institutional and federal regulations for

radioactive waste.

Experimental Protocol
This protocol describes a systematic process for concentrating radium chloride from a barium

chloride mixture. The process is divided into a series of fractions, with the "head" fractions

becoming progressively enriched in radium.

4.1 Initial Solution Preparation

Place a known quantity of the crude (Ra,Ba)Cl₂ salt mixture into a large crystallizing dish or

beaker.

Add a minimal amount of hot, deionized water (or water slightly acidified with HCl) to

completely dissolve the salt.[8] Gentle heating on a hot plate can be used to ensure full

dissolution.

4.2 First Crystallization

Concentrate the solution by heating until a thin crystalline film appears on the surface upon

blowing air over it.

Allow the solution to cool slowly to room temperature. Crystals will precipitate out of the

solution. The goal is to crystallize approximately half of the dissolved salt.[6]

The resulting crystals (Fraction 1 Crystals) will be enriched in radium. The remaining solution

(Fraction 1 Mother Liquor) will be depleted of radium and enriched in barium.

4.3 Systematic Fractional Crystallization This is the core of the enrichment process and

requires careful management of multiple fractions.

Separation: Carefully decant or siphon the Fraction 1 Mother Liquor into a new, clean

crystallizing dish (this will become the start of the "tail" or depleted series).

Enrichment Path (Head Fractions):
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Take the Fraction 1 Crystals and redissolve them in a minimum amount of hot, fresh

solvent (water or acidified water).

Repeat the crystallization process (Step 4.2) to yield a new set of crystals (Fraction 2

Crystals) and a new mother liquor (Fraction 2 Mother Liquor). The Fraction 2 Crystals are

now even more enriched in radium.

Recovery Path (Tail Fractions):

Take the Fraction 1 Mother Liquor and evaporate it further to crystallize about half of its

salt content.

The crystals obtained from this step are set aside, and the remaining mother liquor, which

is the most depleted in radium, can be further processed or stored for radioactive waste

disposal.

Systematic Recombination: To improve yield and efficiency, a systematic recombination is

employed. The mother liquor from one fraction is used to dissolve the crystals from a less

concentrated fraction.[6] For example, the Fraction 2 Mother Liquor (from the enrichment

path) would be added to the crystals obtained from the Fraction 1 Mother Liquor (from the

recovery path), and this combined solution would be recrystallized.

Continuation: Continue this process for many stages. The crystals are always moved

"forward" to the next enrichment step, while the mother liquors are moved "backward" to a

less concentrated series.[6] The number of fractions can be between three and twelve,

depending on the desired purity.[6][8]

4.4 Monitoring and Purity Control

The progress of the fractionation can be monitored by measuring the radioactivity of samples

from the "head" crystal fractions.

Historically, Marie Curie used spectroscopy to observe the diminishing intensity of barium's

spectral lines relative to radium's lines.[10]

As fractions become highly concentrated, the addition of hydrochloric acid is particularly

beneficial as it reduces the total volume of solution needed for crystallization.[8]
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4.5 Final Purification (Optional)

For removing the final traces of barium, fractional precipitation using alcohol can be

employed.[10]

Dissolve the highly enriched radium chloride in a minimal amount of water.

Slowly add ethanol while stirring. Radium chloride, being less soluble, will precipitate first,

leaving the more soluble barium chloride in the hydroalcoholic solution.[8]

4.6 Drying and Storage

The final, purified radium chloride crystals should be carefully filtered.

Dry the crystals in an oven at 100-110 °C to remove water of hydration.[6][10]

Cool the dried salt in a desiccator before weighing and storing it in a shielded container.[10]

Workflow Visualization
The following diagram illustrates the logical flow of a multi-stage fractional crystallization

process for radium chloride enrichment.
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Caption: Workflow for Radium Chloride Fractional Crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. Marie Curie and Irène Curie on radium - Radium Discovery, Chemistry, Physics |
Britannica [britannica.com]

3. publications.lib.chalmers.se [publications.lib.chalmers.se]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1148284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148284?utm_src=pdf-body
https://www.benchchem.com/product/b1148284?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=L6RsS8G41zo
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://publications.lib.chalmers.se/records/fulltext/233368/233368.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. nobelprize.org [nobelprize.org]

5. Radium chloride - Wikipedia [en.wikipedia.org]

6. RADIUM Extraction & Recovery #4 - 911Metallurgist [911metallurgist.com]

7. ias.ac.in [ias.ac.in]

8. Page:Radio-active substances.djvu/34 - Wikisource, the free online library
[en.wikisource.org]

9. scispace.com [scispace.com]

10. edpsciences.org [edpsciences.org]

To cite this document: BenchChem. [Application Note: Protocol for the Fractional
Crystallization of Radium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148284#protocol-for-fractional-crystallization-of-
radium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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